N-[4-({4-[(hydroxyimino)methyl]-2-methoxybenzyl}oxy)phenyl]acetamide

• IUPAC Name: N-[4-[[4-[(E)-hydroxyiminomethyl]-2-methoxyphenyl]methoxy]phenyl]acetamide
• InChI: InChI=1S/C17H18N2O4/c1-12(20)19-15-5-7-16(8-6-15)23-11-14-4-3-13(10-18-21)9-17(14)22-2/h3-10,21H,11H2,1-2H3,(H,19,20)/b18-10+
• InChI Key: MKJPMAZHYUQQEU-VCHYOVAHSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OCC2=C(C=C(C=C2)C=NO)OC
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)OCC2=C(C=C(C=C2)/C=N/O)OC
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

N-[4-({4-[(hydroxyimino)methyl]-2-methoxybenzyl}oxy)phenyl]acetamide, also known as Compound 1, is a novel small molecule that has attracted significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent inhibitor of a specific protein, which is involved in various biological processes, including inflammation, cancer, and neurodegeneration.

Scientific Research Applications

Synthesis and Bacteriostatic Activity

The synthesis of derivatives containing double oxime ether structures, including compounds related to N-[4-({4-[(hydroxyimino)methyl]-2-methoxybenzyl}oxy)phenyl]acetamide, has been explored for their potential bacteriostatic activities. A study by Yang Hong (2012) synthesized eleven 2-methoxyimino-2-(2-(substituted phenyl)-N-methylacetamide) derivatives and evaluated their bacteriostatic activities against various pathogens such as Sclerotonia, Botrytis cinerea Pers., Gibberella zeae, and Rhizoctorua solani. The results indicated significant bacteriostatic activities for certain compounds, suggesting potential applications in combating plant pathogens and in agricultural biocontrol strategies (Yang Hong, 2012).

Antioxidant Properties

Another study focused on the synthesis and evaluation of antioxidant properties of 2-(3-(hydroxyimino)methyl)-1H-indol-1-yl)acetamide derivatives, closely related to this compound. These compounds were prepared through a condensation reaction and then screened for antioxidant activity using ferric reducing antioxidant power (FRAP) and 1,1-diphenyl-2-picrylhydrazyl (DPPH) methods. Several compounds exhibited considerable antioxidant activity, which is crucial for developing new antioxidant agents and could have implications in pharmaceutical formulations aimed at mitigating oxidative stress-related diseases (C. Gopi & M. Dhanaraju, 2020).

Cytotoxic Activity Against Cancer Cells

The search for new anticancer agents led to the design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, where the core structure is somewhat similar to this compound. These compounds were tested on 60 cancer cell lines, and one of the compounds showed appreciable cancer cell growth inhibition against eight cancer cell lines, highlighting the potential of such derivatives in anticancer drug development (M. M. Al-Sanea et al., 2020).